
2-(2-Chlorophenyl)imidazole chemical structure
and properties

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-(2-Chlorophenyl)imidazole

CAS No.: 76875-22-4

Cat. No.: B3153937

Get Quote

An In-depth Technical Guide to 2-(2-Chlorophenyl)imidazole: Synthesis, Properties, and

Applications

Introduction: The Significance of the Imidazole
Scaffold
The imidazole nucleus is a cornerstone of medicinal chemistry, representing a privileged

scaffold in a vast array of biologically active compounds and natural products.[1][2] Its unique

aromatic and electronic properties, including its ability to act as both a hydrogen bond donor

and acceptor, allow it to interact with a wide range of biological targets. This versatility has led

to the development of imidazole-containing drugs with applications as antifungal, anti-

inflammatory, anticancer, and antiviral agents.[3][4][5]

Within this important class of heterocycles, 2-substituted imidazoles are of particular interest.[1]

The substituent at the 2-position significantly influences the molecule's steric and electronic

profile, allowing for fine-tuning of its pharmacological activity. This guide focuses specifically on

2-(2-Chlorophenyl)imidazole, a key synthetic intermediate and a molecule of interest in its

own right. The presence of the chlorophenyl group introduces specific properties, such as
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increased lipophilicity and the potential for halogen bonding, which are highly desirable in drug

design. This document serves as a technical resource for researchers and drug development

professionals, providing a comprehensive overview of its chemical structure, physicochemical

properties, a robust synthetic protocol, and its applications in the field.

Molecular Structure and Physicochemical
Properties
2-(2-Chlorophenyl)imidazole is an aromatic heterocyclic compound. Its structure consists of a

five-membered imidazole ring attached at the 2-position to a phenyl ring, which is itself

substituted with a chlorine atom at the ortho- (2-) position. This specific substitution pattern

dictates its chemical behavior and potential for biological interactions.

The chlorine atom, being electronegative, withdraws electron density from the phenyl ring,

influencing the overall electronic character of the molecule. Its position also creates a specific

steric profile that can be critical for binding to target enzymes or receptors.

Table 1: Physicochemical Properties of 2-(2-Chlorophenyl)imidazole

Property Value Source

IUPAC Name
2-(2-chlorophenyl)-1H-

imidazole

CAS Number 76875-22-4 [6]

Molecular Formula C₉H₇ClN₂ [6]

Molecular Weight 178.62 g/mol [6]

Appearance Solid [6]

InChI Key
QQXNMKDSMIXHGI-

UHFFFAOYSA-N

Spectroscopic Profile
Accurate characterization is essential for confirming the identity and purity of a synthesized

compound. The following is a guide to the expected spectroscopic data for 2-(2-
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Chlorophenyl)imidazole.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for

the imidazole and chlorophenyl protons. The protons on the imidazole ring (at positions 4

and 5) would likely appear as singlets or doublets in the downfield region (δ 7.0-7.5 ppm).

The four aromatic protons of the 2-chlorophenyl group would appear as a complex multiplet,

typically between δ 7.2 and 7.8 ppm. The N-H proton of the imidazole ring is expected to be

a broad singlet at a more downfield chemical shift (>12 ppm in DMSO-d₆), which can

exchange with D₂O.[7]

¹³C NMR Spectroscopy: The carbon NMR spectrum would provide confirmation of the carbon

skeleton. Distinct signals are expected for the three carbons of the imidazole ring (typically δ

115-145 ppm) and the six carbons of the chlorophenyl ring (typically δ 125-135 ppm). The

carbon atom bearing the chlorine (C-Cl) would have a characteristic chemical shift influenced

by the halogen.[8][9]

Infrared (IR) Spectroscopy: The IR spectrum is useful for identifying key functional groups.

Characteristic absorption bands would include:

A broad peak around 3100-3450 cm⁻¹ corresponding to the N-H stretching of the

imidazole ring.[7][10]

Sharp peaks around 3000-3100 cm⁻¹ for aromatic C-H stretching.[11]

Stretching vibrations for C=N and C=C bonds within the rings, typically in the 1450-1600

cm⁻¹ region.[10][11]

A C-Cl stretching band, which is typically found in the fingerprint region below 800 cm⁻¹.

Mass Spectrometry (MS): The mass spectrum would show the molecular ion peak (M⁺) at

m/z ≈ 178.6. A crucial diagnostic feature is the presence of the (M+2)⁺ isotope peak,

characteristic of a chlorine-containing compound, with an intensity approximately one-third

that of the molecular ion peak, reflecting the natural abundance of the ³⁵Cl and ³⁷Cl isotopes.

Synthesis of 2-(2-Chlorophenyl)imidazole
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The construction of the 2-substituted imidazole core can be achieved through several methods.

The Debus-Radziszewski synthesis is a classic, reliable, and high-yielding multicomponent

reaction well-suited for this purpose.[12][13]

Rationale for Method Selection
The Debus-Radziszewski reaction is a one-pot synthesis that combines a 1,2-dicarbonyl

compound, an aldehyde, and a source of ammonia to form a trisubstituted imidazole.[1][14] For

the synthesis of 2-(2-Chlorophenyl)imidazole, a variation is used where the 1,2-dicarbonyl is

glyoxal and the aldehyde is 2-chlorobenzaldehyde. Ammonium acetate serves as the ammonia

source and a catalyst. This method is advantageous due to the commercial availability of the

starting materials and the operational simplicity of the reaction.[12]

Reaction Scheme
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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